Cas no 1021119-81-2 (1-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-4-[2-(trifluoromethyl)benzenesulfonyl]piperazine)

• Product Name: 1-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-4-[2-(trifluoromethyl)benzenesulfonyl]piperazine
• CAS No: 1021119-81-2
• MF: C₁₇H₁₇F₃N₆O₂S
• MW: 426.416091680527
• CID: 5932533
• PubChem ID: 42111555
• Update Time: 2025-05-21

1-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-4-[2-(trifluoromethyl)benzenesulfonyl]piperazine Chemical and Physical Properties

Names and Identifiers

• 1-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-4-[2-(trifluoromethyl)benzenesulfonyl]piperazine
• 3-methyl-6-[4-[2-(trifluoromethyl)phenyl]sulfonylpiperazin-1-yl]-[1,2,4]triazolo[4,3-b]pyridazine
• 3-methyl-6-(4-((2-(trifluoromethyl)phenyl)sulfonyl)piperazin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazine
• VU0636623-1
• 1021119-81-2
• F5123-0971
• AKOS024499309

• Inchi： 1S/C17H17F3N6O2S/c1-12-21-22-15-6-7-16(23-26(12)15)24-8-10-25(11-9-24)29(27,28)14-5-3-2-4-13(14)17(18,19)20/h2-7H,8-11H2,1H3
• InChI Key： NVRSGARWJXECHE-UHFFFAOYSA-N
• SMILES： C12=NN=C(C)N1N=C(N1CCN(S(C3=CC=CC=C3C(F)(F)F)(=O)=O)CC1)C=C2

Computed Properties

• Exact Mass: 426.10857947g/mol
• Monoisotopic Mass: 426.10857947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 680
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 92.1Ų

Additional information on 1-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-4-[2-(trifluoromethyl)benzenesulfonyl]piperazine

Comprehensive Overview of 1-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-4-[2-(trifluoromethyl)benzenesulfonyl]piperazine (CAS No. 1021119-81-2)

The compound 1-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-4-[2-(trifluoromethyl)benzenesulfonyl]piperazine (CAS No. 1021119-81-2) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique triazolopyridazine core coupled with a trifluoromethylbenzenesulfonyl moiety, making it a subject of interest for drug discovery and material science applications. Its structural complexity and functional diversity position it as a valuable scaffold for developing novel bioactive compounds.

One of the key reasons for the growing interest in 1-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-4-[2-(trifluoromethyl)benzenesulfonyl]piperazine is its potential role in targeting specific enzymes and receptors. Researchers are particularly intrigued by its piperazine and triazole components, which are known to enhance binding affinity and pharmacokinetic properties. The presence of the trifluoromethyl group further augments its metabolic stability, a feature highly sought after in modern drug design.

In the context of current trends, this compound aligns with the increasing demand for small-molecule inhibitors and kinase modulators. The pharmaceutical industry is actively exploring its utility in addressing unmet medical needs, such as neurodegenerative diseases and oncology. Additionally, its agrochemical potential is being investigated for developing next-generation pesticides and herbicides, leveraging its unique mode of action.

The synthesis of 1-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-4-[2-(trifluoromethyl)benzenesulfonyl]piperazine involves multi-step organic transformations, often requiring precise control over reaction conditions. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling reactions have been employed to optimize yield and purity. These methodologies are critical for scaling up production while maintaining cost-effectiveness.

From a commercial perspective, the market for triazolopyridazine derivatives is expanding, driven by their versatility and efficacy. Companies specializing in custom synthesis and contract research are increasingly offering this compound to meet the demands of academic and industrial clients. Its patent landscape is also evolving, with several applications highlighting its therapeutic and agricultural benefits.

Safety and regulatory considerations are paramount when handling 1-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-4-[2-(trifluoromethyl)benzenesulfonyl]piperazine. While it is not classified as a hazardous substance, proper laboratory practices, including the use of personal protective equipment (PPE), are recommended. Researchers are advised to consult material safety data sheets (MSDS) for detailed handling guidelines.

In summary, 1-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-4-[2-(trifluoromethyl)benzenesulfonyl]piperazine represents a promising candidate for diverse applications. Its structural ingenuity and functional adaptability make it a focal point for innovation in drug discovery and agrochemical development. As research progresses, this compound is expected to play a pivotal role in addressing some of the most pressing challenges in science and industry.